Cas no 4373-68-6 (Pyridine,4-(3-methoxyphenyl)-)

• Product Name: Pyridine,4-(3-methoxyphenyl)-
• CAS No: 4373-68-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 332658
• PubChem ID: 334543
• Update Time: 2025-04-23

Pyridine,4-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(3-methoxyphenyl)-
• 4-(3-methoxyphenyl)pyridine
• 4-(3-methoxylphenyl)pyridine
• 4-(3-Methoxy-phenyl)-pyridin
• 4-(3-methoxyphenyl)-pyridine
• 4-(3-methoxy-phenyl)-pyridine
• 4-(m-methoxyphenyl)pyridine
• AC1L7FLN
• BB 0222932
• NSC340032
• p-(3-methoxyphenyl)pyridine
• SureCN8382254
• NSC 340032
• AKOS004117453
• DTXSID20319121
• SCHEMBL8382254
• NSC-340032
• 4373-68-6

• Inchi： 1S/C12H11NO/c1-14-12-4-2-3-11(9-12)10-5-7-13-8-6-10/h2-9H,1H3
• InChI Key： IKGBCBAFGULULS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine,4-(3-methoxyphenyl)-

Pyridine,4-(3-methoxyphenyl)- (CAS No. 4373-68-6): A Comprehensive Overview in Modern Chemical Research

Pyridine,4-(3-methoxyphenyl)-, identified by its chemical abstracts service number CAS No. 4373-68-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic amine derivative has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Pyridine,4-(3-methoxyphenyl)- consists of a pyridine ring fused with a 3-methoxyphenyl group. This unique arrangement imparts distinct electronic and steric characteristics, making it a preferred building block in medicinal chemistry. The presence of the methoxy group enhances the compound's solubility and reactivity, facilitating its incorporation into more complex molecular frameworks.

In recent years, Pyridine,4-(3-methoxyphenyl)- has been extensively studied for its potential in drug discovery and development. Its scaffold is particularly relevant in the design of central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is highly advantageous. Researchers have leveraged this compound to develop novel agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of Pyridine,4-(3-methoxyphenyl)- is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of this compound, scientists have been able to create highly specific kinase inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has also explored the use of Pyridine,4-(3-methoxyphenyl)- in the development of antiviral and antibacterial agents. Its structural features allow for interactions with viral proteases and bacterial enzymes, making it an effective component in drug formulations designed to combat infectious diseases. Recent studies have highlighted its potential in combating drug-resistant strains of bacteria, which pose a significant threat to global health.

Beyond pharmaceutical applications, Pyridine,4-(3-methoxyphenyl)- finds utility in agrochemical research. Its derivatives have been investigated for their herbicidal and pesticidal properties, offering promising solutions to agricultural challenges. The compound's ability to inhibit weed growth while maintaining crop health makes it an attractive candidate for sustainable farming practices.

The synthesis of Pyridine,4-(3-methoxyphenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also open doors for further structural modifications.

In conclusion, (CAS No. 4373-68-6) is a multifaceted compound with broad applications in chemical research and industrial processes. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical development, agrochemical innovation, and material science. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge and technological progress is undeniable.